Cas no 2165137-21-1 (2-bromo-6-(difluoromethoxy)benzoic acid)

• Product Name: 2-bromo-6-(difluoromethoxy)benzoic acid
• CAS No: 2165137-21-1
• MF: C₈H₅BrF₂O₃
• MW: 267.024308919907
• CID: 5891103
• PubChem ID: 137553609
• Update Time: 2025-10-30

2-bromo-6-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-6-(difluoromethoxy)-
• 2-Bromo-6-(difluoromethoxy)benzoicacid
• 2-bromo-6-(difluoromethoxy)benzoic acid
• AT32094
• starbld0033779
• 2165137-21-1
• EN300-1706816

• Inchi： 1S/C8H5BrF2O3/c9-4-2-1-3-5(14-8(10)11)6(4)7(12)13/h1-3,8H,(H,12,13)
• InChI Key： OEKHYPMLZQUYDZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC(F)F)C=CC=C1Br

Computed Properties

• Exact Mass: 265.93901g/mol
• Monoisotopic Mass: 265.93901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.740±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±42.0 °C(Predicted)
• pka: 1.79±0.36(Predicted)

Additional information on 2-bromo-6-(difluoromethoxy)benzoic acid

Introduction to 2-Bromo-6-(Difluoromethoxy)benzoic Acid (CAS No. 2165137-21-1)

2-Bromo-6-(difluoromethoxy)benzoic acid (CAS No. 2165137-21-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and difluoromethoxy substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-bromo-6-(difluoromethoxy)benzoic acid consists of a benzene ring substituted with a bromine atom at the 2-position and a difluoromethoxy group at the 6-position, along with a carboxylic acid group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 2-bromo-6-(difluoromethoxy)benzoic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory drugs. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory properties, 2-bromo-6-(difluoromethoxy)benzoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-bromo-6-(difluoromethoxy)benzoic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its use as a therapeutic agent. Its high solubility and stability in physiological conditions contribute to its suitability for oral administration.

In terms of safety, preclinical studies have indicated that 2-bromo-6-(difluoromethoxy)benzoic acid is well-tolerated at therapeutic doses. Toxicity studies have not revealed any significant adverse effects, further supporting its potential for clinical development. However, ongoing research is necessary to fully understand its long-term safety profile and to optimize its formulation for clinical use.

The synthetic route to produce 2-bromo-6-(difluoromethoxy)benzoic acid is well-established and involves several key steps. The synthesis typically begins with the bromination of a suitable aromatic starting material, followed by the introduction of the difluoromethoxy group through a nucleophilic substitution reaction. The final step involves the formation of the carboxylic acid group through an oxidation reaction. This synthetic pathway is scalable and can be adapted for large-scale production to meet industrial demands.

In conclusion, 2-bromo-6-(difluoromethoxy)benzoic acid (CAS No. 2165137-21-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.